Cas no 1393813-43-8 (O-Desbromo-pyrimidinyl Macitentan)

• Product Name: O-Desbromo-pyrimidinyl Macitentan
• CAS No: 1393813-43-8
• MF: C₁₅H₁₉BrN₄O₄S
• MW: 431.304761171341
• MDL: MFCD25372066
• CID: 2089076
• Update Time: 2025-07-13

O-Desbromo-pyrimidinyl Macitentan Chemical and Physical Properties

Names and Identifiers

• N-[5-(4-Bromophenyl)-6-(2-hydroxyethoxy)-4-pyrimidinyl]-N'-propylsulfamide
• N-5-(4-bromophenyl)-6-(2-hydroxyethoxy)-4-pyrimidinyl-N'-propylsulfamide
• N-(5-(4-bromophenyl)-6-(2-hydroxyethoxy)pyrimidin-4-yl)propane-1-sulfamide
• O-Desbromo-pyrimidinyl Macitentan
• SulfaMide, N-[5-(4-broMophenyl)-6-(2-hydroxyethoxy)-4-pyriMidinyl]-N'-propyl-
• N-[5-(4-bromophenyl)-6-(2-hydroxyethoxy)-4-pyrimidinyl]-N'-propyl-
• MKPBJHFHEQSWAH-UHFFFAOYSA-N
• BCP09333
• S

• MDL： MFCD25372066
• Inchi： 1S/C15H19BrN4O4S/c1-2-7-19-25(22,23)20-14-13(11-3-5-12(16)6-4-11)15(18-10-17-14)24-9-8-21/h3-6,10,19,21H,2,7-9H2,1H3,(H,17,18,20)
• InChI Key： MKPBJHFHEQSWAH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(N=CN=C1NS(NCCC)(=O)=O)OCCO

Computed Properties

• Exact Mass: 430.03100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 482
• Topological Polar Surface Area: 122

Experimental Properties

• Density: 1.553±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.052 g/l) (25 º C),
• PSA: 121.82000
• LogP: 3.47820